Cas no 2138107-66-9 (3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine)

• Product Name: 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine
• CAS No: 2138107-66-9
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 6184105
• PubChem ID: 165497819
• Update Time: 2025-06-23

3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138107-66-9
• 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine
• EN300-1158455

• Inchi： 1S/C13H27N/c1-6-10(2)12-9-11(14-5)7-8-13(12,3)4/h10-12,14H,6-9H2,1-5H3
• InChI Key： QDPFGAWVZGADOK-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)(C)C(C(C)CC)C1

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine

3-(Butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine: A Comprehensive Overview

3-(Butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine (CAS No. 2138107-66-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex cyclic structure and the presence of multiple functional groups, which contribute to its diverse chemical properties and reactivity.

The chemical structure of 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine consists of a cyclohexane ring substituted with a butyl group at the 3-position and three methyl groups at the 4-position. The primary amine group attached to the cyclohexane ring further enhances its reactivity and potential for forming various derivatives. This intricate arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing compounds with specific biological activities. For instance, researchers at the University of California have investigated its use in the development of new analgesics and anti-inflammatory agents. The compound's ability to modulate specific receptors and enzymes has been a focal point of these studies.

One of the key advantages of 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine is its synthetic accessibility. The compound can be synthesized through a series of well-established organic reactions, making it readily available for further modification and optimization. This ease of synthesis has facilitated its use in high-throughput screening processes, where it can be rapidly evaluated for various biological activities.

In addition to its pharmaceutical applications, 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine has also found utility in materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound in the development of new polymers with enhanced mechanical strength and thermal stability.

The environmental impact of 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine is another area of ongoing research. Studies have shown that the compound can be synthesized using green chemistry principles, minimizing its environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

Safety considerations are paramount when working with any chemical compound. While 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure workplace safety. Proper personal protective equipment (PPE) should be used during handling and storage to prevent exposure.

In conclusion, 3-(butan-2-yl)-N,4,4-trimethylcyclohexan-1-amine (CAS No. 2138107-66-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.